Cas no 1254034-35-9 (4-bromo-1-(difluoromethyl)-2-methoxybenzene)

4-Bromo-1-(difluoromethyl)-2-methoxybenzene is a fluorinated aromatic compound featuring a bromo substituent at the 4-position and a difluoromethyl group at the 1-position, with a methoxy group at the 2-position. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring selective fluorination. The difluoromethyl group enhances metabolic stability and bioavailability, while the bromo substituent offers reactivity for further functionalization via cross-coupling reactions. The methoxy group provides additional steric and electronic modulation. Its well-defined reactivity profile and stability under standard conditions make it a reliable building block for advanced organic synthesis.

4-bromo-1-(difluoromethyl)-2-methoxybenzene structure

1254034-35-9 structure

Product Name:4-bromo-1-(difluoromethyl)-2-methoxybenzene

CAS No:1254034-35-9

MF:C₈H₇BrF₂O

MW:237.04

CID:4565087

PubChem ID:59179149

Update Time:2025-10-15

4-bromo-1-(difluoromethyl)-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-1-(difluoromethyl)-2-methoxybenzene
- 4-Bromo-1-(difluoromethyl)-2-methoxy-benZene
- UNWGRWICQOPHLY-UHFFFAOYSA-N
- SY251092
- SCHEMBL7947311
- BS-30403
- MFCD18391056
- DS-001411
- SB85782
- AC3396
- CS-0443272
- 4-Bromo-1-difluoromethyl-2-methoxy-benzene
- EN300-6511288
- 1254034-35-9
- 4-bromo-1-(difluoromethyl)-2-methoxybenzene
- Inchi： 1S/C8H7BrF2O/c1-12-7-4-5(9)2-3-6(7)8(10)11/h2-4,8H,1H3
- InChI Key： UNWGRWICQOPHLY-UHFFFAOYSA-N
- SMILES： BrC1C=CC(C(F)F)=C(C=1)OC

Computed Properties

Exact Mass: 235.96483g/mol
Monoisotopic Mass: 235.96483g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 143
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 9.2Å²

4-bromo-1-(difluoromethyl)-2-methoxybenzene Pricemore >>

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